Cas no 2228935-53-1 (2-2-(methoxymethyl)oxan-2-ylethane-1-thiol)

• Product Name: 2-2-(methoxymethyl)oxan-2-ylethane-1-thiol
• CAS No: 2228935-53-1
• MF: C₉H₁₈O₂S
• MW: 190.303021907806
• CID: 6320985
• PubChem ID: 165658015
• Update Time: 2025-11-01

2-2-(methoxymethyl)oxan-2-ylethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-2-(methoxymethyl)oxan-2-ylethane-1-thiol
• 2-[2-(methoxymethyl)oxan-2-yl]ethane-1-thiol
• EN300-1737783
• 2228935-53-1

• Inchi： 1S/C9H18O2S/c1-10-8-9(5-7-12)4-2-3-6-11-9/h12H,2-8H2,1H3
• InChI Key： AEBRSJCGEBYSJB-UHFFFAOYSA-N
• SMILES： SCCC1(COC)CCCCO1

Computed Properties

• Exact Mass: 190.10275099g/mol
• Monoisotopic Mass: 190.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 19.5Ų

Additional information on 2-2-(methoxymethyl)oxan-2-ylethane-1-thiol

Introduction to 2-2-(methoxymethyl)oxan-2-ylethane-1-thiol (CAS No. 2228935-53-1)

2-2-(methoxymethyl)oxan-2-ylethane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 2228935-53-1, is a specialized organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of thiol-containing heterocyclic ethers, featuring a unique structural framework that combines an oxane ring with an ethylthiol side chain. The presence of a methoxymethyl substituent further enhances its molecular complexity, making it a potentially valuable scaffold for the development of novel bioactive molecules.

The structural motif of 2-2-(methoxymethyl)oxan-2-ylethane-1-thiol incorporates elements that are of significant interest in medicinal chemistry. The oxane ring, a five-membered saturated heterocycle, is known for its stability and prevalence in natural products, while the thiol group (-SH) serves as a versatile functional handle for further chemical modifications. The methoxymethyl group (CH₃OCH₂-) introduces both hydrophilicity and reactivity, enabling interactions with biological targets through hydrogen bonding or other non-covalent forces.

In recent years, there has been a surge in research focused on designing molecules with complex heterocyclic cores to improve pharmacological properties such as solubility, bioavailability, and target specificity. The compound 2-2-(methoxymethyl)oxan-2-ylethane-1-thiol exemplifies this trend, as its structure allows for modifications that can fine-tune its interactions with biological systems. For instance, the thiol group can be oxidized to form disulfides or conjugated with other functional groups to enhance binding affinity or metabolic stability.

One of the most compelling aspects of 2-2-(methoxymethyl)oxan-2-ylethane-1-thiol is its potential application in drug discovery. The oxane ring is a common structural feature in approved drugs, including antiviral and anticancer agents, due to its ability to mimic natural sugars and facilitate cell membrane interactions. Additionally, the thiol group is widely recognized for its role in redox signaling pathways and enzyme inhibition. By combining these features, 2-2-(methoxymethyl)oxan-2-ylethane-1-thiol may serve as a versatile intermediate for synthesizing molecules targeting neurological disorders, inflammatory diseases, or cancer.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their biological activity. Virtual screening techniques can predict how 2-2-(methoxymethyl)oxan-2-ylethane-1-thiol might interact with specific proteins or enzymes by modeling its binding affinity to target sites. This approach has been instrumental in identifying lead compounds for further optimization. For example, studies have shown that structurally similar thiol-containing heterocycles exhibit inhibitory effects on enzymes involved in cancer progression or neurodegeneration.

The synthesis of 2-2-(methoxymethyl)oxan-2-ylethane-1-thiol presents an interesting challenge due to its complex connectivity. Traditional synthetic routes may involve multi-step processes starting from readily available precursors such as ethylene oxide and methanol derivatives. Advances in organometallic chemistry have also provided alternative pathways for constructing the oxane ring efficiently. Additionally, modern catalytic methods can facilitate the introduction of the thiol group without compromising the integrity of other functional moieties.

In terms of biological evaluation, preliminary studies on derivatives of this compound have shown promising results in vitro. For instance, certain analogs have demonstrated inhibitory activity against kinases implicated in tumor growth or inflammation-related pathways. The methoxymethyl substituent appears to play a critical role in modulating these effects by influencing both solubility and binding kinetics. Further investigation is warranted to fully elucidate the structure/activity relationships within this series.

The potential applications of 2-2-(methoxymethyl)oxan-2-ylethane-1-thiol extend beyond traditional drug development. Its unique structural features make it an attractive candidate for use as a chiral building block in asymmetric synthesis or as a ligand in metal-catalyzed reactions. Moreover, the compound’s ability to participate in redox reactions could make it useful in developing novel therapeutics targeting oxidative stress-related diseases.

As research continues to uncover new biological targets and mechanisms, compounds like 2-methoxy-methyl)-ethano]-thio]-[tetrahydropyran]-ethanol (CAS No: 2228935 - 53 - 1) are likely to play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge synthetic methodologies with high-throughput screening technologies will be essential for maximizing their therapeutic potential.

In conclusion,(cas no2228935 - 53 - 1) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and heterocyclic frameworks positions it as a promising candidate for further exploration in pharmaceutical research. As our understanding of biological systems evolves,(cas no2228935 - 53 - 1)and related derivatives may emerge as key players in next-generation therapeutics.